Cas no 69410-10-2 (DL-Valine, N-(4-acetylphenyl)-, (3-phenoxyphenyl)methyl ester)

• Product Name: DL-Valine, N-(4-acetylphenyl)-, (3-phenoxyphenyl)methyl ester
• CAS No: 69410-10-2
• MF: C₂₆H₂₇NO₄
• MW: 417.49688744545
• CID: 391827
• Update Time: 2024-01-29

DL-Valine, N-(4-acetylphenyl)-, (3-phenoxyphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• DL-Valine, N-(4-acetylphenyl)-, (3-phenoxyphenyl)methyl ester
• Valine, N-(4-acetylphenyl)-, (3-phenoxyphenyl)methyl ester

• Inchi： 1S/C26H27NO4/c1-18(2)25(27-22-14-12-21(13-15-22)19(3)28)26(29)30-17-20-8-7-11-24(16-20)31-23-9-5-4-6-10-23/h4-16,18,25,27H,17H2,1-3H3/t25-/m0/s1
• InChI Key： OXCBXIYUYPKOPZ-VWLOTQADSA-N
• SMILES： C(OCC1=CC=CC(OC2=CC=CC=C2)=C1)(=O)[C@H](C(C)C)NC1=CC=C(C(C)=O)C=C1

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 565.0±45.0 °C(Predicted)
• pka: 0.41±0.50(Predicted)